molecular formula C24H31N5O2 B2494035 1-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-3-carbonyl)-4-(2-methoxyphenyl)piperazine CAS No. 2097865-71-7

1-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-3-carbonyl)-4-(2-methoxyphenyl)piperazine

Cat. No. B2494035
CAS RN: 2097865-71-7
M. Wt: 421.545
InChI Key: MVSNEFCYKZREBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of cyclopenta[c]piperidines involves the cycloaddition of cyclic dienophiles with 5-chloro-6-methyl-3-phenyl-2H-1,4-oxazin-2-one, followed by reductive opening of lactone-bridged adducts. This method offers a pathway for incorporating various pharmacophoric groups in a stereocontrolled manner (Wu et al., 2000).

Molecular Structure Analysis

The molecular structures of related compounds, specifically anticonvulsant drugs, have been elucidated through crystallography, demonstrating the importance of the spatial arrangement of atoms for biological activity. These structures reveal critical interactions, such as the delocalization of the piperidine nitrogen lone pair, which influences compound orientation and reactivity (Georges et al., 1989).

Chemical Reactions and Properties

Cyclopenta[c]piperidines and related compounds undergo various chemical reactions that enable the synthesis of complex derivatives with potential pharmacological activities. For instance, the cycloalkylation reactions and nucleophilic substitution reactions play a crucial role in the generation of novel structures with diverse biological properties (Gaby et al., 2003).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the resources I found . As with any chemical, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and working in a suitable environment.

properties

IUPAC Name

[1-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)piperidin-3-yl]-[4-(2-methoxyphenyl)piperazin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H31N5O2/c1-31-22-10-3-2-9-21(22)27-12-14-28(15-13-27)24(30)19-7-5-11-29(17-19)23-16-18-6-4-8-20(18)25-26-23/h2-3,9-10,16,19H,4-8,11-15,17H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MVSNEFCYKZREBI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1N2CCN(CC2)C(=O)C3CCCN(C3)C4=NN=C5CCCC5=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H31N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

421.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.